Cas no 66548-54-7 (Benzonitrile, 4-(6-chloro-3-pyridazinyl)-)

• Product Name: Benzonitrile, 4-(6-chloro-3-pyridazinyl)-
• CAS No: 66548-54-7
• MF: C₁₁H₆ClN₃
• MW: 215.638440608978
• MDL: MFCD04116249
• CID: 396171
• PubChem ID: 6405256
• Update Time: 2025-04-19

Benzonitrile, 4-(6-chloro-3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(6-chloro-3-pyridazinyl)-
• 3-CHLORO-6-(4-CYANOPHENYL)PYRIDAZINE
• 3-chloro-6-(4-cyano-phenyl)-pyridazine
• 4-(6-chloropyridazin-3-yl)benzonitrile
• 3-(4-Cyanphenyl)-6-chlorpyridazin
• 4-(6-chloro-pyridazin-3-yl)-benzonitrile
• 6-(p-cyanophenyl)-3-chloropyridazine
• Benzonitrile,4-(6-chloro-3-pyridazinyl)
• 3-Chloro-6-(4-cyanophenyl)-pyridazine
• MFCD04116249
• PXZYQWCHWCOZAL-UHFFFAOYSA-N
• DTXSID00423336
• 66548-54-7
• SCHEMBL1742485

• MDL： MFCD04116249
• Inchi： 1S/C11H6ClN3/c12-11-6-5-10(14-15-11)9-3-1-8(7-13)2-4-9/h1-6H
• InChI Key： PXZYQWCHWCOZAL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC(C#N)=CC=2)N=N1

Computed Properties

• Exact Mass: 215.02500
• Monoisotopic Mass: 215.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57000
• LogP: 2.66868

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines